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Compound of Interest

Compound Name: Demeton-S-methyl Sulfoxide-d6

Cat. No.: B15555166

Get Quote

An in-depth analysis of the Certificate of Analysis for Demeton-S-methyl Sulfoxide-d6 reveals

critical data points essential for researchers, scientists, and drug development professionals.

This deuterated internal standard is primarily used for the accurate quantification of Demeton-

S-methyl sulfoxide in various analytical applications, particularly in residue analysis for food

and environmental safety.

Physicochemical and Analytical Data
The Certificate of Analysis provides key quantitative data that has been summarized in the

table below for clarity and comparative purposes. This data is crucial for ensuring the accuracy

and reliability of experimental results.
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Parameter Value Notes

Product Name
Demeton-S-methyl Sulfoxide-

d6
-

CAS Number 1219804-33-3 -

Molecular Formula C6H9D6O4PS2 -

Molecular Weight 252.32 g/mol -

Purity 98.7% (w/w) Uncertainty: ± 0.8% (w/w)

Isotopic Enrichment 99.5% -

Physical State Frozen Oil -

Storage Temperature -18°C
Recommended storage

condition

Lot Number 1000006764 Batch specific identifier

Expiry Date August 31, 2026 Valid until this date

Experimental Protocols
The determination of the purity and characterization of Demeton-S-methyl Sulfoxide-d6
involves a multi-step analytical workflow. The methodologies employed are detailed below.

Purity Determination
The purity of the standard was determined by a mass balance approach, which accounts for

chromatographic purity, water content, and residual solvent content.

Chromatographic Purity: High-Performance Liquid Chromatography (HPLC) with UV

detection at 210 nm was utilized.

Column: C18, 3 µm, 150 x 2.1 mm

Mobile Phase: Gradient of Acetonitrile and Water (with 0.15% Formic Acid)

Flow Rate: 0.5 mL/min
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Temperature: 40°C

Water Content: Karl Fischer titration was performed to quantify the amount of water present

in the sample.

Residual Solvent Content: The amount of residual solvents was determined by ¹H-NMR

spectroscopy. The result was found to be not significant for the purity calculation.

Identity Confirmation
The structural identity of Demeton-S-methyl Sulfoxide-d6 was confirmed using Nuclear

Magnetic Resonance (¹H-NMR) and Mass Spectrometry (MS).

¹H-NMR Spectroscopy: The spectrum was recorded on a 400 MHz spectrometer in CDCl3.

The data was compared to the non-deuterated reference standard, confirming the chemical

structure and the position of the deuterium labels.

Mass Spectrometry: The mass spectrum was recorded using Electrospray Ionization (ESI) in

positive mode. The observed mass-to-charge ratio was consistent with the molecular weight

of the deuterated compound.

Workflow and Data Analysis
The following diagrams illustrate the logical workflow for the certification of a chemical standard

and the signaling pathway for data interpretation.
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Receipt of Raw Material

Preliminary Analysis (Identity & Preliminary Purity)

Purification (if required)

Definitive Analysis (HPLC, KF, ¹H-NMR, MS)

Meets preliminary specs

Data Review & Purity Calculation

Certificate of Analysis Generation

Quality Assurance Review & Release
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Analytical Data Acquisition

Purity Calculation
Final Reported Value

HPLC Data (Chromatographic Purity)

Mass Balance Equation
(Purity = Chrom. Purity * (1 - Water - Solvents))Karl Fischer Data (Water Content)

¹H-NMR Data (Residual Solvents)

Certified Purity (w/w)

Click to download full resolution via product page

To cite this document: BenchChem. [Demeton-S-methyl Sulfoxide-d6 certificate of analysis].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555166/docs#demeton-s-methyl-sulfoxide-d6-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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